Cas no 21973-20-6 (2-Butenedial,2-methyl-, (2Z)-)

• Product Name: 2-Butenedial,2-methyl-, (2Z)-
• CAS No: 21973-20-6
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 280630
• Update Time: 2024-01-27

2-Butenedial,2-methyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedial,2-methyl-, (2Z)-
• 2-Butenedial,2-methyl-, (Z)-
• Citraconaldehyde (8CI)

• Inchi： 1S/C5H6O2/c1-5(4-7)2-3-6/h2-4H,1H3/b5-2-
• InChI Key： USBJWIKCHJDWPF-DJWKRKHSSA-N
• SMILES： C(=O)/C(/C)=C\C=O

Computed Properties

• Exact Mass: 98.03678
• Monoisotopic Mass: 98.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• PSA: 34.14